Cas no 885466-66-0 (BENZENEETHANAMINE, 4-(2-THIAZOLYL)-)

• Product Name: BENZENEETHANAMINE, 4-(2-THIAZOLYL)-
• CAS No: 885466-66-0
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 3375017
• PubChem ID: 68858999
• Update Time: 2025-04-21

BENZENEETHANAMINE, 4-(2-THIAZOLYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANAMINE, 4-(2-THIAZOLYL)-
• 2-(4-(Thiazol-2-yl)phenyl)ethanamine
• 2-[4-(1,3-thiazol-2-yl)phenyl]ethanamine
• SCHEMBL3969950
• A1-00557
• 885466-66-0

• Inchi： 1S/C11H12N2S/c12-6-5-9-1-3-10(4-2-9)11-13-7-8-14-11/h1-4,7-8H,5-6,12H2
• InChI Key： PCYNWWKBSAAEGT-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=C(C2=NC=CS2)C=C1

Computed Properties

• Exact Mass: 204.07211956Da
• Monoisotopic Mass: 204.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų